Cas no 921521-98-4 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide)

• Product Name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide
• CAS No: 921521-98-4
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 6007227
• PubChem ID: 40805123
• Update Time: 2025-05-30

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide
• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)acetamide
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)acetamide
• F2262-0393
• 921521-98-4
• AKOS024633387

• Inchi： 1S/C16H22N2O3/c1-5-8-18-13-9-12(17-11(2)19)6-7-14(13)21-10-16(3,4)15(18)20/h6-7,9H,5,8,10H2,1-4H3,(H,17,19)
• InChI Key： JEFDXNCUAYEFEI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)N(CCC)C2=C1)(=O)C

Computed Properties

• Exact Mass: 290.16304257g/mol
• Monoisotopic Mass: 290.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide (CAS No. 921521-98-4): A Comprehensive Overview

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide (CAS No. 921521-98-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique benzoxazepin core structure, exhibits properties that make it valuable for various applications, particularly in drug discovery and development. The molecular formula of this compound reflects its complex architecture, combining acetamide and tetrahydrobenzoxazepine moieties, which contribute to its distinctive chemical behavior.

The benzoxazepine scaffold, a key feature of this molecule, is known for its versatility in medicinal chemistry. Researchers are increasingly exploring N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide due to its potential interactions with biological targets. Recent studies highlight its relevance in addressing modern healthcare challenges, such as the development of novel therapeutic agents. The compound's propyl and dimethyl substituents further enhance its stability and bioavailability, making it a promising candidate for further investigation.

In the context of current trends, CAS No. 921521-98-4 aligns with the growing demand for small molecule drugs and targeted therapies. The pharmaceutical industry is particularly interested in compounds like N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide due to their potential in treating complex diseases. For instance, the benzoxazepine framework has been linked to modulating specific enzyme activities, which could pave the way for innovative treatments. This has led to a surge in research queries about its synthesis, mechanisms, and applications.

From a synthetic chemistry perspective, the preparation of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide involves multi-step organic reactions, often requiring precise control over reaction conditions. The acetamide group, in particular, plays a crucial role in the compound's reactivity and functional properties. Scientists are also exploring greener synthesis methods to produce this compound, reflecting the broader shift toward sustainable chemistry practices in the industry.

The physicochemical properties of CAS No. 921521-98-4, such as solubility, melting point, and stability, are critical for its practical applications. These characteristics determine how the compound can be formulated and administered in potential therapeutic settings. For example, its tetrahydro-1,5-benzoxazepin backbone influences its pharmacokinetic profile, which is a hot topic in drug design discussions. Researchers frequently search for data on these properties to guide their experiments and formulations.

Market dynamics for N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide are evolving, with increasing interest from both academic and industrial sectors. The compound's potential applications in central nervous system (CNS) disorders and inflammatory diseases have spurred collaborations between research institutions and pharmaceutical companies. This trend is reflected in the rising number of patents and publications related to benzoxazepine derivatives, underscoring its significance in contemporary science.

Looking ahead, CAS No. 921521-98-4 is poised to remain a focal point in chemical and pharmacological research. Its unique structural features and promising biological activities make it a compound of enduring interest. As the scientific community continues to uncover its full potential, N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide is likely to play a pivotal role in the development of next-generation therapeutics. For researchers and industry professionals, staying updated on the latest findings about this compound is essential for leveraging its capabilities in innovative ways.